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Compound of Interest

Compound Name: 5-Cyclopropylpicolinaldehyde

CAS No.: 1256825-21-4

Cat. No.: B567054 Get Quote

Molecular Profile & Chemical Forensics
This guide moves beyond the standard 16-section Safety Data Sheet (SDS) to provide a

mechanistic understanding of 5-Cyclopropylpicolinaldehyde. This compound is a critical

intermediate in modern drug discovery, particularly for kinase inhibitors where the cyclopropyl

moiety is utilized to modulate lipophilicity and metabolic stability.

Identification Matrix[1]
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Parameter Technical Specification

IUPAC Name 5-cyclopropylpyridine-2-carbaldehyde

Common Synonyms
5-Cyclopropylpicolinaldehyde; 2-Formyl-5-

cyclopropylpyridine

CAS Number
1355247-97-0 (Primary); 1256825-21-4

(Alternate)

Molecular Formula C₉H₉NO

Molecular Weight 147.18 g/mol

Physical State
Low-melting solid or viscous yellow oil (Purity

dependent)

Solubility
Soluble in DCM, MeOH, DMSO; Sparingly

soluble in water

Purity & Validation (The Self-Validating System)
Researchers must verify integrity prior to use. Aldehydes are prone to autoxidation.

Visual Check: A transition from a clear yellow oil/solid to a cloudy mixture with white

precipitates indicates oxidation to 5-cyclopropylpyridine-2-carboxylic acid.

NMR Validation: Monitor the aldehyde proton signal (~10.0 ppm). Disappearance of this

peak and broadening of OH signals suggests degradation.

GHS Hazard Forensics & Mechanistic Toxicology
Standard SDSs list hazards; this section explains the causality to enforce strict adherence to

safety protocols.

Hazard Classification (Derived from SAR)
Skin Irritation (Category 2): H315 - Causes skin irritation.[1]

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.
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STOT-SE (Category 3): H335 - May cause respiratory irritation.[1]

Skin Sensitization (Predicted): Aldehydes are structural alerts for sensitization via Schiff base

formation with skin proteins.

The "Why" Behind the Hazard
Aldehyde Reactivity: The electrophilic carbonyl carbon readily reacts with nucleophilic amino

groups on biological proteins (haptenization), leading to contact dermatitis.

Pyridine Toxicity: Pyridine rings can act as CNS depressants and hepatotoxins if inhaled in

significant quantities, though the aldehyde moiety dominates the immediate acute local

toxicity (irritation).

Storage, Stability, & Degradation Logic[4][5]
The primary risk to the reagent is aerobic oxidation. The following protocol acts as a self-

validating system to ensure experimental reproducibility.

The "Inert Blanket" Protocol
Atmosphere: Must be stored under Argon or Nitrogen.

Temperature: Store at 2°C to 8°C.

Container: Amber glass vials with Teflon-lined caps. Parafilm is insufficient for long-term

storage; use electrical tape or shrink bands over the cap.

Degradation Pathway Visualization
The diagram below illustrates the chemical fate of the compound if mishandled, providing a

logic map for troubleshooting low yields.
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Prevention Strategy

5-Cyclopropylpicolinaldehyde
(Active Reagent)

Peracid Intermediate

 Auto-oxidation
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5-Cyclopropylpyridine-2-carboxylic acid
(Inactive Impurity)

 Rearrangement

Argon Blanket

Click to download full resolution via product page

Figure 1: Aerobic oxidation pathway. The formation of the carboxylic acid (Node: Acid) is the

primary cause of reaction failure in reductive aminations.

Operational Handling & Risk Assessment
Do not rely solely on generic PPE. Use this decision matrix to determine the necessary

engineering controls based on the scale of your experiment.

PPE & Engineering Control Matrix
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Handling 5-Cyclopropylpicolinaldehyde

Check Quantity

< 100 mg
(Analytical)

100 mg - 5 g
(Preparative)

> 5 g
(Process)

Standard Fume Hood
Nitrile Gloves (Double)

Safety Glasses

High-Flow Fume Hood
Sash < 18 inches

Face Shield + Goggles

Glovebox (Recommended)
or Full Respirator
Chemical Apron

Click to download full resolution via product page

Figure 2: Risk-based decision matrix for selecting engineering controls and PPE.

Emergency Response
Inhalation: Move to fresh air immediately. Pyridine analogs can cause delayed pulmonary

edema. Monitor for 24 hours.

Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol or organic

solvents, as this may increase transdermal absorption.

Spill Cleanup: Absorb with vermiculite or sand.[2] Do not use sawdust (fire hazard with

aldehydes). Neutralize with dilute sodium bisulfite solution if available to quench the

aldehyde.

Synthetic Utility & Reaction Safety
Common Applications
This intermediate is most frequently employed in:

Reductive Amination: Coupling with amines to form secondary/tertiary amines.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b567054?utm_src=pdf-body-img
https://www.stobec.com/DATA/PRODUIT/2206~v~sds_pyridine-2-aldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wittig Olefination: Reaction with phosphonium ylides to extend the carbon chain.

Reaction-Specific Hazards
Reductive Amination (with NaBH(OAc)3):

Risk:[3][4][5][6] Evolution of Hydrogen gas (mild) and heat.

Control: Vent reaction vessel properly; add hydride source slowly at 0°C.

Oxidation (to Acid):

Risk:[3][4][5][6] If using strong oxidants (e.g., KMnO4, Jones Reagent), exotherms can be

rapid. Pyridine rings are electron-deficient but the aldehyde is highly reactive.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 58169287, 5-cyclopropylpyridine-2-carbaldehyde. Retrieved from [Link]

Matrix Fine Chemicals.Product Specification: 5-cyclopropylpyridine-2-carbaldehyde.[7]

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7. 5-CYCLOPROPYLPYRIDINE-2-CARBALDEHYDE | CAS 1256825-21-4 [matrix-fine-
chemicals.com]

To cite this document: BenchChem. [Technical Handling & Risk Management Guide: 5-
Cyclopropylpicolinaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567054#safety-data-sheet-sds-for-5-
cyclopropylpicolinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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